Cas no 6304-78-5 ( )

  structure
  structure
Product Name: 
CAS No:6304-78-5
MF:C10H14ClNO2S
MW:247.74166059494
CID:958606
PubChem ID:54605496
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2-amino-3-benzylsulfanylpropanoic acid,hydrochloride
    • 3-benzylspinacine dihydrochloride
    • 3-benzylsulfanyl-2R-aminopropionic acid hydrochloride
    • SCHEMBL6467919
    • 6304-78-5
    • CHEMBL1975906
    • NSC43125
    • NSC-43125
    •  
    • Inchi: 1S/C10H13NO2S.ClH/c11-9(10(12)13)7-14-6-8-4-2-1-3-5-8;/h1-5,9H,6-7,11H2,(H,12,13);1H
    • InChI Key: GPSDMSOGJZNLFX-UHFFFAOYSA-N
    • SMILES: Cl.S(CC1C=CC=CC=1)CC(C(=O)O)N

Computed Properties

  • Exact Mass: 247.04300
  • Monoisotopic Mass: 247.0433776g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 181
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 88.6Ų

Experimental Properties

  • PSA: 88.62000
  • LogP: 2.83400
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